N-(5-chloro-2-methoxyphenyl)-2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H15ClFN5O2S/c1-29-17-8-4-13(21)10-16(17)23-19(28)11-30-20-25-24-18-9-7-15(26-27(18)20)12-2-5-14(22)6-3-12/h2-10H,11H2,1H3,(H,23,28)
• InChI Key: FWUBXDNDPZSBCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H15ClFN5O2S
• Molecular Weight: 443.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15ClFN5O2S and its molecular weight is 443.88. The purity is usually 95%.
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Scientific Research Applications

Modification and Synthesis for Anticancer Effects

• The compound was modified by replacing the acetamide group with alkylurea, leading to a series of derivatives with potent antiproliferative activities against human cancer cell lines. These modifications aimed to retain antiproliferative activity and inhibit PI3Ks and mTOR with reduced acute oral toxicity, suggesting their potential as anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Potential Antiasthma Agents

• Triazolo[1,5-c]pyrimidines, structurally related to the queried compound, were identified as mediator release inhibitors and potential antiasthma agents through structure-activity evaluation (J. Medwid et al., 1990).

Antimicrobial and Anticancer Activity

• New analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, bearing resemblance to the queried compound, exhibited significant anticancer and antimicrobial activities, indicating the versatility of these structures in drug design (G. Kumar et al., 2019).

Radioligand Imaging

• Derivatives within the same chemical class were developed for in vivo imaging using positron emission tomography (PET), highlighting their potential application in medical diagnostics (F. Dollé et al., 2008).

Improved Metabolic Stability

• Investigations into various 6,5-heterocycles, including modifications of the core structure, aimed to enhance metabolic stability while maintaining in vitro potency and in vivo efficacy against PI3Kα and mTOR, underscoring the compound's relevance in pharmacological research (Markian M Stec et al., 2011).